Cas no 179316-94-0 (4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one)

4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one structure
179316-94-0 structure
Product Name:4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one
CAS No:179316-94-0
MF:C6H5N3OS
MW:167.188399076462
CID:5053616
PubChem ID:47003063
Update Time:2024-03-01

4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
    • 4-sulfanylidene-2,3-dihydropyrrolo[1,2-d][1,2,4]triazin-1-one
    • 4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one
    • Inchi: 1S/C6H5N3OS/c10-5-4-2-1-3-9(4)6(11)8-7-5/h1-3H,(H,7,10)(H,8,11)
    • InChI Key: KWCOMGMOSLLKRK-UHFFFAOYSA-N
    • SMILES: S=C1NNC(C2=CC=CN21)=O

Computed Properties

  • Exact Mass: 167.01533297g/mol
  • Monoisotopic Mass: 167.01533297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 78.2

4-sulfanyl-1H,2H-pyrrolo1,2-d1,2,4triazin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B536745-10mg
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0
10mg
$ 50.00 2022-06-07
TRC
B536745-50mg
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0
50mg
$ 185.00 2022-06-07
TRC
B536745-100mg
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0
100mg
$ 295.00 2022-06-07
Enamine
EN300-63936-0.05g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
0.05g
$173.0 2023-02-13
Enamine
EN300-63936-0.1g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
0.1g
$257.0 2023-02-13
Enamine
EN300-63936-0.25g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
0.25g
$367.0 2023-02-13
Enamine
EN300-63936-0.5g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
0.5g
$579.0 2023-02-13
Enamine
EN300-63936-1.0g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
1.0g
$743.0 2023-02-13
Enamine
EN300-63936-2.5g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
2.5g
$1454.0 2023-02-13
Enamine
EN300-63936-5.0g
4-sulfanyl-1H,2H-pyrrolo[1,2-d][1,2,4]triazin-1-one
179316-94-0 95%
5.0g
$2152.0 2023-02-13
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